Cas no 51827-01-1 (Xenopsin)

• Product Name: Xenopsin
• CAS No: 51827-01-1
• MF: C₄₇H₇₃N₁₃O₁₀
• MW: 980.163630247116
• CID: 367658
• PubChem ID: 11766461
• Update Time: 2025-04-19

Xenopsin Chemical and Physical Properties

Names and Identifiers

• L-Leucine,5-oxo-L-prolylglycyl-L-lysyl-L-arginyl-L-prolyl-L-tryptophyl-L-isoleucyl-
• Xenopsin
• PYR-GLY-LYS-ARG-PRO-TRP-ILE-LEU
• Xenopsin (XP)
• {pGLU}GKRPWIL
• GLP-GLY-LYS-ARG-PRO-TRP-ILE-LEU
• PGLU-GLY-LYS-ARG-PRO-TRP-ILE-LEU
• pGlu-Gly-Lys-Arg-Pro-Trp-Ile-Leu-OH
• PYR-GLY-LYS-ARG-PRO-TRP-ILE-LEU-OH
• PYROGLU-GLY-LYS-ARG-PRO-TRP-ILE-LEU
• 5-Oxo-L-prolylglycyl-L-lysyl-L-arginyl-L-prolyl-L-tryptophyl-L-isoleucyl-L-leucine
• 51827-01-1
• VVZLRNZUCNGJQY-KITDWFFGSA-N
• HY-P0253
• MFCD00076291
• (2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-6-amino-2-[[2-[[(2S)-5-oxopyrrolidine-2-carbonyl]amino]acetyl]amino]hexanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-methylpentanoyl]amino]-4-methylpentanoic acid
• DA-59183

• MDL： MFCD00076291
• Inchi： 1S/C47H73N13O10/c1-5-27(4)39(44(67)58-35(46(69)70)22-26(2)3)59-42(65)34(23-28-24-52-30-13-7-6-12-29(28)30)57-43(66)36-16-11-21-60(36)45(68)33(15-10-20-51-47(49)50)56-41(64)31(14-8-9-19-48)55-38(62)25-53-40(63)32-17-18-37(61)54-32/h6-7,12-13,24,26-27,31-36,39,52H,5,8-11,14-23,25,48H2,1-4H3,(H,53,63)(H,54,61)(H,55,62)(H,56,64)(H,57,66)(H,58,67)(H,59,65)(H,69,70)(H4,49,50,51)/t27-,31-,32-,33-,34-,35-,36-,39-/m0/s1
• InChI Key： VVZLRNZUCNGJQY-KITDWFFGSA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CCCCN)NC(CNC([C@@H]1CCC(N1)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC(C)C)=O)[C@@H](C)CC)=O)CC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 979.56000
• Monoisotopic Mass: 979.56033558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 70
• Rotatable Bond Count: 36
• Complexity: 1860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 368Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Slightly soluble (5.2 g/l) (25 º C),
• PSA: 365.02000
• LogP: 3.59260

Xenopsin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides
• Other Chemical Reagents